2-{[benzyl(butyl)amino]methyl}-4,6-dichlorophenol

• IUPAC Name: 2-[[benzyl(butyl)amino]methyl]-4,6-dichlorophenol
• InChI: InChI=1S/C18H21Cl2NO/c1-2-3-9-21(12-14-7-5-4-6-8-14)13-15-10-16(19)11-17(20)18(15)22/h4-8,10-11,22H,2-3,9,12-13H2,1H3
• InChI Key: OUZSAKCDIKFJFB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=C(C(=CC(=C2)Cl)Cl)O
• Molecular Formula: C18H21Cl2NO
• Molecular Weight: 338.3 g/mol

Description

2-{[benzyl(butyl)amino]methyl}-4,6-dichlorophenol is a chemical compound that belongs to the group of phenols. It is also known as triclosan and is commonly used as an antimicrobial agent in personal care products, such as soaps, toothpaste, and deodorants. Triclosan has been widely studied for its effectiveness in inhibiting the growth of bacteria and other microorganisms.

Mechanism of Action

Triclosan works by disrupting the bacterial cell membrane, which leads to the leakage of cellular contents and ultimately the death of the bacteria. It also inhibits the production of fatty acids, which are essential for the growth and survival of bacteria.
Biochemical and Physiological Effects:
Triclosan has been shown to have a variety of biochemical and physiological effects. It has been found to be an endocrine disruptor, which means that it can interfere with the hormonal system in humans and animals. Triclosan has also been shown to have an impact on the immune system, with some studies suggesting that it may reduce the effectiveness of vaccines.

Advantages and Limitations for Lab Experiments

One advantage of using triclosan in lab experiments is its effectiveness as an antimicrobial agent. It is also relatively stable and easy to handle. However, there are some limitations to its use. Triclosan can be toxic to some types of bacteria, but not to others, which can make it difficult to use in certain experiments. It is also important to note that triclosan can have negative effects on the environment, and its use should be carefully monitored.

Future Directions

There are many potential future directions for research on triclosan. One area of interest is the development of new antimicrobial agents that are more effective and less toxic than triclosan. Another area of research is the impact of triclosan on the environment, and the development of more sustainable alternatives. Additionally, more research is needed to fully understand the biochemical and physiological effects of triclosan on humans and animals.

Scientific Research Applications

Triclosan has been widely studied for its antimicrobial properties and has been used in many scientific research studies. It is commonly used as a control agent in microbiology experiments to test the effectiveness of other antimicrobial agents. Triclosan has also been studied for its potential use in medical devices, such as catheters and wound dressings, to prevent infections.